Cas no 2137571-78-7 (N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide)

• Product Name: N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide
• CAS No: 2137571-78-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6452190
• PubChem ID: 165451639
• Update Time: 2025-06-14

N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2137571-78-7
• N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide
• EN300-737339

• Inchi： 1S/C12H22N2O2/c1-9(2)5-12(15)14(11-6-13-7-11)10-3-4-16-8-10/h9-11,13H,3-8H2,1-2H3
• InChI Key： ZJPGELTZHUPQBR-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N(C(CC(C)C)=O)C1CNC1

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide

Comprehensive Overview of N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide (CAS No. 2137571-78-7)

N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide, identified by its CAS number 2137571-78-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an azetidine ring and an oxolane (tetrahydrofuran) moiety, linked via a butanamide backbone. Its intricate design makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme modulation, which are hot topics in modern therapeutics.

The compound's azetidin-3-yl group is a key pharmacophore, often explored for its conformational rigidity and bioactivity. Researchers are increasingly focusing on small-molecule modulators like this to address unmet medical needs, such as neurodegenerative diseases and metabolic disorders. A surge in Google searches for terms like "azetidine derivatives in drug design" and "oxolane-based therapeutics" reflects growing interest in such scaffolds. Additionally, its methylbutanamide segment enhances metabolic stability—a critical factor highlighted in recent AI-driven drug development discussions.

From a synthetic chemistry perspective, CAS 2137571-78-7 exemplifies advancements in heterocyclic chemistry. Its synthesis typically involves multi-step coupling reactions, with emphasis on stereoselectivity—a trending topic in organic synthesis forums. The compound’s logP and hydrogen-bonding capacity align with Lipinski’s Rule of Five, making it a viable lead for oral drug candidates. This aligns with frequent search queries like "optimizing drug-like properties" and "bioavailability enhancement strategies."

In the context of precision medicine, N-(azetidin-3-yl)-3-methyl-N-(oxolan-3-yl)butanamide is being studied for its potential in personalized therapies. Its dual-ring system allows for selective interactions with biological targets, a feature often sought in cancer immunotherapy and autoimmune disease research. Notably, forums and publications frequently discuss "scaffold hopping" techniques to derive analogs from such templates, further underscoring its relevance.

Environmental and green chemistry considerations are also pertinent. The compound’s synthesis can be adapted to catalytic methods to reduce waste, addressing the demand for sustainable pharmaceutical manufacturing—a hotspot in both academic and industrial circles. Searches for "green solvents in amide bond formation" and "atom-economy in heterocycle synthesis" correlate with these trends.

In summary, 2137571-78-7 represents a convergence of medicinal chemistry, drug design, and sustainable science. Its structural novelty and applicability to cutting-edge research ensure its prominence in scientific discourse, while SEO-driven terms like "azetidine-oxolane hybrid applications" and "CAS 2137571-78-7 pharmacological potential" capture its multidisciplinary appeal.